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Compound of Interest

Compound Name: Furamizole

Cat. No.: B100990 Get Quote

Essential Safety and Handling Guide for
Furamizole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Furamizole in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and minimize exposure

risks.

Hazard Identification and Safety Summary
Furamizole is a hazardous chemical that requires careful handling. Based on its Safety Data

Sheet (SDS), the primary hazards include:

Acute Toxicity: Toxic if swallowed or in contact with skin (GHS Category 3).[1]

Inhalation Hazard: Harmful if inhaled (GHS Category 4).[1]

Eye Irritation: Causes serious eye irritation (GHS Category 2A).[1]

Aquatic Hazard: Harmful to aquatic life (GHS Category 3).[1]

Signal Word: Danger[1]
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Due to these hazards, all personnel must adhere strictly to the safety procedures outlined

below.

Physical and Chemical Properties
Understanding the physical and chemical properties of Furamizole is crucial for safe handling

and storage.

Property Value Source(s)

CAS Number 17505-25-8 [2][3][4]

Molecular Formula C₁₂H₈N₄O₅ [2][3][4]

Molecular Weight 288.22 g/mol [2][3][4]

Appearance
Not specified; handle as a

solid powder.

Melting Point 224-225 °C [3]

Boiling Point 487 °C [3]

Density 1.532 g/cm³ [3]

Solubility

Solubility in water is not

specified; likely requires

organic solvents.

Vapor Pressure 2.12E-09 mmHg at 25°C [3]

Note: Specific quantitative toxicity data such as LD50 values and occupational exposure limits

(OELs) for Furamizole are not readily available in the public domain. Therefore, it must be

handled with the precautions suitable for a highly toxic substance.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin contact, inhalation, and eye exposure.
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Protection Type Specification

Hand Protection

Wear chemically resistant, impervious gloves

(e.g., Nitrile rubber). Change gloves immediately

if contaminated.

Eye/Face Protection

Use chemical safety goggles and/or a full-face

shield that meet OSHA 29 CFR 1910.133 or

European Standard EN166 specifications.[5]

Skin and Body Protection

Wear a fully buttoned lab coat, protective

clothing, and closed-toe shoes. Ensure no skin

is exposed. For large quantities or potential for

splashing, consider a chemical-resistant apron

or suit.

Respiratory Protection

All handling of Furamizole powder must be

conducted in a certified chemical fume hood to

avoid inhalation of dust or aerosols.[1] If a fume

hood is not available, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and particulates is required.

Standard Operating Procedure for Handling
Furamizole
Adherence to a strict operational protocol is essential for safety.

4.1. Preparation and Weighing

Designated Area: All work with Furamizole must be performed in a designated area within a

certified chemical fume hood.[1]

Decontamination: Before starting, ensure the work surface is clean and decontaminated.

Weighing: When weighing the solid compound, use a disposable weigh boat or creased

weighing paper to minimize contamination of the balance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC07901DA&productDescription=1%2C2%2C5-OXADIAZOLE-3-CARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/101338
https://www.benchchem.com/product/b100990?utm_src=pdf-body
https://www.benchchem.com/product/b100990?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/101338
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation: If preparing a solution, add the solvent to the vessel containing

Furamizole slowly to avoid splashing. Cap the container immediately.

4.2. General Handling

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[1]

Hygiene: Wash hands and face thoroughly after handling the substance, even if gloves were

worn.[1][6]

Transport: When transporting Furamizole, use a sealed, shatter-resistant secondary

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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